Cas no 651-58-1 (1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran)

1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is a fluorinated heterocyclic compound characterized by its unique structural and electronic properties. The presence of five fluorine atoms enhances its thermal stability, chemical inertness, and lipophilicity, making it suitable for applications in advanced material synthesis and specialty chemistry. Its rigid isobenzofuran core, combined with high electronegativity, allows for precise tuning in fluorinated polymer systems or as a building block in pharmaceutical intermediates. The compound’s low polarizability and resistance to degradation under harsh conditions further underscore its utility in high-performance coatings and electronic materials. Proper handling is advised due to its potential reactivity under specific conditions.
1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran structure
651-58-1 structure
Product Name:1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran
CAS No:651-58-1
MF:C8H3F5O
MW:210.100839853287
CID:961574
PubChem ID:40427152
Update Time:2025-06-08

1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran
    • 1,1,3,3,5-Pentafluoro-1,3-dihydroisobenzofuran
    • 1,1,3,3,5-pentafluoro-2-benzofuran
    • 1,1,3,3,5-Pentafluor-phthalan
    • 5-Fluor-1,1,3,3-tetrafluor-phthalan
    • 651-58-1
    • 1,1,3,3,5-pentafluoro-1,3-dihydro-2-benzofuran
    • DTXSID30654257
    • Isobenzofuran, 1,1,3,3,5-pentafluoro-1,3-dihydro-
    • MFCD04972949
    • MDL: MFCD04972949
    • Inchi: 1S/C8H3F5O/c9-4-1-2-5-6(3-4)8(12,13)14-7(5,10)11/h1-3H
    • InChI Key: HQCGOYCYRPJCOT-UHFFFAOYSA-N
    • SMILES: FC1(C2C=C(C=CC=2C(O1)(F)F)F)F

Computed Properties

  • Exact Mass: 210.01000
  • Monoisotopic Mass: 210.01040553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 2.95450

1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran Security Information

1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran Pricemore >>

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Additional information on 1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran

Comprehensive Overview of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran (CAS No. 651-58-1)

1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran, identified by its CAS No. 651-58-1, is a fluorinated organic compound with significant applications in advanced material science and specialty chemistry. This compound belongs to the class of fluorinated isobenzofurans, which are increasingly studied for their unique electronic and chemical properties. The presence of five fluorine atoms in its structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of high-performance materials.

The growing interest in fluorinated compounds like 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is driven by their versatility in pharmaceuticals, agrochemicals, and electronic materials. Researchers and industry professionals frequently search for "fluorinated isobenzofuran derivatives" and "applications of CAS 651-58-1" to explore its potential in innovative applications. Its thermal and chemical stability also makes it a candidate for high-temperature applications, aligning with the current trend toward sustainable and durable materials.

One of the key advantages of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is its role in the development of organic electronic devices. With the rise of flexible electronics and OLED technologies, fluorinated compounds are gaining attention for their ability to improve device performance. Searches for "fluorinated materials in electronics" and "CAS 651-58-1 in OLEDs" reflect this emerging demand. The compound's electron-withdrawing properties contribute to enhanced charge transport, a critical factor in next-generation displays and sensors.

In addition to electronics, 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is explored for its potential in catalysis and polymer chemistry. Its fluorine-rich structure allows for precise tuning of reaction pathways, making it a valuable tool for synthetic chemists. Queries such as "fluorinated catalysts" and "polymer modification with CAS 651-58-1" highlight its relevance in these fields. The compound's compatibility with green chemistry principles further boosts its appeal, as industries seek eco-friendly alternatives.

Safety and handling of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran are also topics of interest, with searches like "safe handling of fluorinated compounds" and "storage guidelines for CAS 651-58-1." Proper storage in cool, dry environments and the use of appropriate personal protective equipment (PPE) are recommended to ensure safe laboratory practices. These precautions align with broader industry standards for handling specialized chemicals.

The future of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran lies in its adaptability to cutting-edge technologies. As research continues, its applications in energy storage, pharmaceutical intermediates, and advanced coatings are expected to expand. Searches for "emerging uses of fluorinated isobenzofurans" and "CAS 651-58-1 in renewable energy" underscore its potential in addressing global challenges. By staying at the forefront of innovation, this compound exemplifies the intersection of chemistry and technology.

In summary, 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran (CAS No. 651-58-1) is a multifaceted compound with broad applicability. Its unique properties and alignment with industry trends make it a subject of ongoing research and commercial interest. Whether in electronics, catalysis, or sustainable materials, this fluorinated derivative continues to inspire advancements across multiple disciplines.

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